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Compound of Interest

Compound Name: Golden Yellow

CAS No.: 49625-21-0

Cat. No.: B15722203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

golden yellow compounds as catalysts in organic synthesis. The focus is on two prominent

classes of catalysts: gold-based complexes and riboflavin derivatives, which serve as potent

photocatalysts. These catalysts offer mild reaction conditions, high efficiency, and unique

selectivities, making them valuable tools in modern synthetic chemistry.

Section 1: Gold-Catalyzed Organic Transformations
The "golden age" of gold catalysis has emerged due to the unique ability of gold(I) and gold(III)

complexes to act as soft and carbophilic Lewis acids, effectively activating alkynes, allenes,

and alkenes towards nucleophilic attack.[1][2][3][4] This property has led to the development of

a wide array of synthetic methodologies, including C-C, C-N, and C-O bond-forming reactions,

often proceeding with high regio-, diastereo-, and enantioselectivity under mild conditions. Gold

catalysts are generally tolerant to air and moisture, allowing for reactions to be conducted in an

"open flask" and exhibit exceptional functional group tolerance.[1]
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Key Applications of Gold Catalysis
Gold catalysts are versatile and have been employed in a variety of organic transformations:

Nucleophilic Addition to Multiple Bonds: Gold complexes catalyze the addition of various

nucleophiles (carbon, nitrogen, oxygen) to alkynes and allenes.[1]

Cycloisomerization Reactions: Intramolecular reactions of enynes and alkynoic acids to form

carbocyclic and heterocyclic scaffolds.[5]

Rearrangements: Isomerization of allylic acetates and allenyl carbinol esters.

C-H Bond Functionalization: Direct activation and functionalization of C-H bonds.[1]

Cross-Coupling Reactions: Formation of C-C bonds through coupling of different organic

fragments.[1]

Quantitative Data for Selected Gold-Catalyzed Reactions
The following table summarizes the performance of gold catalysts in representative organic

transformations.
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Reaction
Type

Catalyst Substrate Product Yield (%)

Enantiom
eric
Excess
(%)

Referenc
e

Stereosele

ctive

Hydroindoli

nation/Cycl

ization

[Au(Xylyl-

BINAP)]BF

4

Indolyl

Alcohols

Furoindolin

es
50-75 82-86 [1]

Hydrofluori

nation of

Terminal

Alkynes

[Au(IPr)Cl]
Terminal

Alkynes

Fluoroalke

nes
up to 95 N/A [6]

Rearrange

ment of

Allylic

Acetates

[Au(NHC)]

complex

Allyl

Acetates

Rearrange

d Allyl

Acetates

Excellent N/A

Intramolec

ular

Hydroacylo

xylation

[AuCl(P(O

Ph)3)]/AgO

Tf

γ-Allenoic

Acids

γ-Vinyl-γ-

butyrolacto

nes

High N/A [5]

Experimental Protocols for Gold-Catalyzed Reactions
Protocol 1: Gold-Catalyzed Stereoselective Synthesis of Furoindolines[1]

This protocol describes the enantioselective synthesis of furoindolines from indolyl alcohols via

a gold-catalyzed cascade reaction.

Materials:

Indolyl alcohol substrate

(R)-3,5-Xylyl-BINAP (L3)
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AgBF4

Anhydrous solvent (e.g., Dichloromethane)

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a flame-dried Schlenk tube under an inert atmosphere, dissolve the gold precursor and

the chiral ligand (e.g., (R)-3,5-Xylyl-BINAP, 5 mol%) in the anhydrous solvent.

Add the silver salt (e.g., AgBF4, 5 mol%) to the solution to generate the active cationic gold

complex. Stir for 10-15 minutes at room temperature in the dark.

Add the indolyl alcohol substrate (1.0 equiv) to the reaction mixture.

Stir the reaction at the appropriate temperature (e.g., room temperature or slightly elevated)

and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Upon completion, quench the reaction and purify the product by flash column

chromatography on silica gel to afford the desired furoindoline.

Determine the yield and enantiomeric excess (e.g., by chiral HPLC).

Protocol 2: Gold-Catalyzed Hydrofluorination of a Terminal Alkyne[6]

This protocol outlines a simplified procedure for the hydrofluorination of terminal alkynes.

Materials:

Terminal alkyne substrate

[Au(IPr)Cl] (NHC-gold complex)

Et3N·3HF reagent

HFIP/Toluene solvent mixture
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Inert atmosphere (Nitrogen or Argon)

Procedure:

To a vial under an inert atmosphere, add the terminal alkyne (1.0 equiv) and the [Au(IPr)Cl]

catalyst (e.g., 2 mol%).

Add the HFIP/toluene solvent mixture.

Carefully add the Et3N·3HF reagent to the mixture.

Seal the vial and stir the reaction at room temperature for the specified time (e.g., 7-18

hours).

Monitor the reaction progress by NMR spectroscopy.

Upon completion, carefully quench the reaction with a saturated aqueous solution of

NaHCO3.

Extract the product with an organic solvent (e.g., dichloromethane), dry the organic layer

over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Purify the product by flash column chromatography.

Catalytic Cycle and Workflow Diagrams
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Caption: Experimental workflow for a typical gold-catalyzed reaction.

Section 2: Riboflavin-Based Photoredox Catalysis
Riboflavin (Vitamin B2) and its derivatives, such as riboflavin tetraacetate (RFTA) and

alloxazines, are emerging as powerful, metal-free, and environmentally benign photocatalysts.

[7][8][9] These golden yellow compounds absorb visible light (typically in the blue region) to

reach an excited state, enabling them to mediate a variety of organic transformations through

single electron transfer (SET) or energy transfer (ET) pathways.[7][9] They offer a sustainable

alternative to traditional metal-based photocatalysts.[7]

Key Applications of Riboflavin Photocatalysis
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Riboflavin-based photocatalysts have been successfully applied in several synthetic reactions:

C-S Bond Formation: Synthesis of 2-substituted benzothiazoles from thiobenzanilides.[8][10]

Oxidative Heterocoupling: Chemoselective synthesis of unsymmetrical disulfides from two

different thiols.[9]

Synthesis of Heterocycles: Visible-light-promoted synthesis of xanthene derivatives.[11]

Esterification Reactions: Catalyzing the formation of esters from fatty acids and alcohols

under UV light.[7]

Quantitative Data for Selected Riboflavin-Catalyzed
Reactions
The table below highlights the efficiency of riboflavin-based photocatalysts in various reactions.

Reaction
Type

Catalyst Substrate Product Yield (%) Reference

Cyclization of

Thiobenzanili

des

Riboflavin

Tetraacetate

(RFTA)

Thiobenzanili

des

2-Substituted

Benzothiazol

es

Good to

Excellent
[8][10]

Synthesis of

Xanthenes
Riboflavin

Salicylaldehy

de and

Dimedone

Xanthene

derivatives
55-70 [11]

Enantioselect

ive

Sulfoxidation

Alloxazine-

cyclodextrin

conjugates

Prochiral

Sulfides

Chiral

Sulfoxides

up to 98

(conversion),

up to 91% ee

[12][13]

Experimental Protocols for Riboflavin-Catalyzed
Reactions
Protocol 3: Riboflavin-Catalyzed Synthesis of 2-Substituted Benzothiazoles[8]
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This protocol details the synthesis of benzothiazoles via a visible-light-driven C-H

functionalization/C-S bond formation.

Materials:

Thiobenzanilide substrate

Riboflavin tetraacetate (RFTA) (5 mol%)

Potassium peroxydisulfate (sacrificial oxidant, 3 equiv)

Acetonitrile (solvent)

3W blue LED light source

Inert atmosphere (Nitrogen)

Procedure:

In a reaction vessel, combine the thiobenzanilide substrate (0.05 mmol), RFTA (5 mol %),

and potassium peroxydisulfate (3 equiv).

Add acetonitrile (3 mL) as the solvent.

Seal the vessel and purge with nitrogen.

Irradiate the mixture with a 3W blue LED light source at room temperature.

Stir the reaction and monitor its progress by HPLC.

Upon completion, quench the reaction and perform a standard aqueous workup.

Purify the product by column chromatography to obtain the 2-substituted benzothiazole.

Protocol 4: Riboflavin-Catalyzed Synthesis of Xanthene Derivatives[11]

This protocol describes a one-pot synthesis of xanthene derivatives using riboflavin as a

photocatalyst.
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Materials:

Salicylaldehyde or other aldehyde

Dimedone or other active methylene compound

Riboflavin

Water-ethanol (1:1 v/v) solvent

Visible light source

Procedure:

In a round-bottom flask, dissolve the aldehyde (e.g., salicylaldehyde) and the active

methylene compound (e.g., dimedone) in a water-ethanol (1:1 v/v) mixture.

Add a catalytic amount of riboflavin.

Expose the reaction mixture to a visible light source at room temperature and stir for 15-30

minutes.

Monitor the reaction by TLC.

Upon completion, the product may precipitate from the reaction mixture. Collect the solid by

filtration.

If the product does not precipitate, perform an aqueous workup and extract with an organic

solvent.

Purify the crude product by recrystallization or column chromatography.

Photocatalytic Cycle and Workflow Diagrams
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Caption: Simplified photocatalytic cycle of riboflavin.

Conclusion
Golden yellow catalysts, encompassing both gold complexes and organic photocatalysts like

riboflavin, represent a powerful and versatile platform for modern organic synthesis. Their

ability to promote a wide range of chemical transformations under mild conditions with high

selectivity makes them indispensable tools for researchers in academia and industry, including

those in drug development. The protocols and data presented herein provide a starting point for

the application of these efficient catalysts in the synthesis of complex molecular architectures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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